Cas no 51601-57-1 (1,1'-Biphenyl,4-(4-methylphenoxy)-)
51601-57-1 structure
Product Name:1,1'-Biphenyl,4-(4-methylphenoxy)-
CAS No:51601-57-1
MF:C19H16O
MW:260.329745292664
CID:935614
PubChem ID:14670266
Update Time:2025-04-19
1,1'-Biphenyl,4-(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,4-(4-methylphenoxy)-
- 51601-57-1
- 4-biphenylyl p-tolyl ether
- DB-322498
- 1,1'-Biphenyl, 4-(4-methylphenoxy)-
- 4-(p-Tolyloxy)-1,1'-biphenyl
- 4-(4-tolyloxy)biphenyl
- SCHEMBL537243
- NS00004789
- EC 405-730-7
- p-(4-biphenylyloxy) toluene
- 4-(4-Methylphenoxy)-1,1a(2)-biphenyl
- DTXSID901299239
-
- Inchi: 1S/C19H16O/c1-15-7-11-18(12-8-15)20-19-13-9-17(10-14-19)16-5-3-2-4-6-16/h2-14H,1H3
- InChI Key: JENMQODMHFMXSM-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 260.12018
- Monoisotopic Mass: 260.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1,1'-Biphenyl,4-(4-methylphenoxy)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
51601-57-1 (1,1'-Biphenyl,4-(4-methylphenoxy)-) Related Products
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- 8004-13-5(Dowtherm A)
- 6161-50-8(3,3'-Dimethoxy-1,1'-biphenyl)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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